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Established BCL-2 Inhibitors in Research

Compound Primary Development
Key Notes & Relevant Context
Name Targets Status
ABT-199 BCL-2 FDA-approved First highly selective BCL-2 inhibitor; widely
(Venetoclax) used in hematologic malignancies [1] [2].
ABT-737 BCL-2, BCL- Preclinical tool Landmark specific BH3-mimetic; poor oral
XL, BCL-W compound bioavailability [1] [2].
ABT-263 BCL-2, BCL- Phase 1/2 Clinical  Oral derivative of ABT-737; dose-limited by
(Navitoclax) XL, BCL-W Trials thrombocytopenia from BCL-XL inhibition
[11[2].
APG-2575 BCL-2 Phase 1/2 Clinical  Novel inhibitor being evaluated in
(Lisaftoclax) Trials hematologic cancers [2].
S55746 BCL-2 Phase 1 Clinical Investigational agent [2].
(BCL201) Trials
G3139 BCL-2 Phase 1/2/3 Antisense oligonucleotide that reduces
(Oblimersen) (Antisense) Clinical Trials BCL-2 translation [2] [3].
AZDA4320 BCL-2, BCL-XL  Preclinical Dual inhibitor [2].
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General Workflow for Evaluating BCL-2 Inhibitors

Since a direct protocol for Bcl-2-IN-9 is unavailable, the following general workflow illustrates the key
experiments used to characterize a novel BCL-2 inhibitor, based on standard methodologies in the field.

Specific experimental details would need to be adapted from protocols for the established inhibitors listed

above.
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Characterize a Novel
BCL-2 Inhibitor

In Vitro Ch*acterization

(Binding Affinity Assays)
Selectivity Profiling
(against BCL-XL, MCL-1, etc.)

'

Cell-Free Apoptosis Assays
(e.g., cytochrome c release)

Cellular & Mechanistic Studies
Cell Viability Assays
(MTT/XTT, ATP-based)
Apoptosis Detection
(Annexin V/PI, Caspase Activation)

l

[Protein Interaction Analysis
( )

Co-IP, FRET, BH3 Profiling

l

Gene Expression Analysis
(qPCR, Western Blot)

Translational Research

(Primary Tumor Cell Modela
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Synergy Studies
(with Chemo/Targeted Therapy)

l

(Resistance Mechanism InvestigatiorD

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
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